![molecular formula C23H26N4O3 B2921911 N-benzyl-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide CAS No. 1286696-65-8](/img/structure/B2921911.png)
N-benzyl-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-benzyl-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide” is a complex organic compound. It contains a benzyl group (a benzene ring attached to a CH2 group), a methoxyphenyl group (a benzene ring with a methoxy group (-O-CH3) attached), a morpholino group (a six-membered ring containing five carbon atoms and one nitrogen atom), and a pyrazol group (a five-membered ring with three carbon atoms and two nitrogen atoms). The exact properties of this compound would depend on the specific arrangement of these groups .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzyl and methoxyphenyl groups are both aromatic, meaning they have a cyclic, planar structure with delocalized electrons. The morpholino group is a saturated heterocycle, meaning it is a cyclic structure with single bonds and one heteroatom (nitrogen). The pyrazol group is an unsaturated heterocycle, meaning it contains double bonds and heteroatoms .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the specific functional groups present. For example, the benzyl group might undergo electrophilic aromatic substitution, the methoxy group might undergo nucleophilic substitution, and the morpholino and pyrazol groups might participate in various ring-opening and ring-closing reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, it would likely be a solid at room temperature due to the presence of the aromatic rings. Its solubility would depend on the specific arrangement of the functional groups .Scientific Research Applications
Coordination Chemistry and Antioxidant Activity
Compounds related to pyrazole-acetamide derivatives have been synthesized and investigated for their coordination chemistry and antioxidant activities. These studies explore the synthesis, characterization, and the effect of hydrogen bonding on self-assembly processes, as well as the in vitro antioxidant activities of such compounds, demonstrating significant antioxidant properties (Chkirate et al., 2019).
Anticancer Activity
Several derivatives similar to the compound of interest have been identified for their promising anticancer activities. For example, tubulin polymerization inhibitors based on indenopyrazoles show potent antiproliferative activities toward human cancer cells without affecting antimicrobial and antimalarial activities (Minegishi et al., 2015). Another study synthesized pyrano[3,2-c]chromene derivatives with morpholine/phenylpiperazine moiety, evaluated for acetylcholinesterase inhibitory activity, and showed significant neuroprotective effects against oxidative stress (Sameem et al., 2017).
Antimicrobial and Antioxidant Agents
Functionalized pyrazoline scaffolds have been synthesized and characterized for their antimicrobial and antioxidant activities. This research indicates that newly synthesized analogues exhibit varying degrees of antimicrobial and antioxidant activities, suggesting potential applications in developing new antimicrobial and antioxidant agents (Rangaswamy et al., 2017).
Enzyme Inhibition
Polymethoxylated-pyrazoline benzene sulfonamides have been investigated for their inhibitory effects on carbonic anhydrase isoenzymes, demonstrating superior inhibitory activity compared to reference compounds. This suggests potential applications in enzyme inhibition for therapeutic purposes (Kucukoglu et al., 2016).
Future Directions
Properties
IUPAC Name |
N-benzyl-2-[4-(3-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O3/c1-29-20-9-5-8-19(14-20)21-16-27(25-23(21)26-10-12-30-13-11-26)17-22(28)24-15-18-6-3-2-4-7-18/h2-9,14,16H,10-13,15,17H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVIVLTYYPOAUHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CN(N=C2N3CCOCC3)CC(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.